Cas no 2172203-12-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic acid
• CAS No: 2172203-12-0
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6195900
• PubChem ID: 165807798
• Update Time: 2025-10-28

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic acid
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]cyclopentane-1-carboxylic acid
• 2172203-12-0
• EN300-1505350

• Inchi： 1S/C25H28N2O6/c1-32-21(22(28)27-25(23(29)30)12-6-7-13-25)14-26-24(31)33-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21H,6-7,12-15H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： GXIJCWAJVVZKRL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O)=O

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic Acid (CAS No: 2172203-12-0)

The compound 1-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidocyclopentane-1-carboxylic acid, with CAS number 2172203-12-0, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is notable for its complex structure, which incorporates several functional groups that contribute to its unique properties and potential applications.

At its core, the molecule features a cyclopentane ring, which serves as a rigid and stable framework. The cyclopentane structure is further substituted with a carboxylic acid group at position 1, a methoxy group at position 2, and an amino group at position 3. The amino group is protected by a fluorenylmethoxycarbonyl (Fmoc) group, a common protecting group in peptide synthesis. This combination of functional groups makes the compound versatile for various chemical transformations and applications.

The Fmoc group, derived from 9H-fluorenemethanol, is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. The presence of this group in the compound suggests its potential role as an intermediate in peptide synthesis or as a building block for more complex molecules. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and specificity of peptide synthesis, particularly in the development of bioactive compounds.

In addition to its role in peptide synthesis, the compound's methoxy group at position 2 introduces electron-donating effects, which can influence the reactivity and selectivity of the molecule in various chemical reactions. This feature makes it a valuable substrate for exploring regioselective reactions or for designing molecules with specific electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of such complex molecules with unprecedented accuracy. For instance, density functional theory (DFT) calculations have been employed to study the electronic distribution and stability of similar compounds, providing insights into their potential applications in drug design and materials science.

The cyclopentane ring itself is a key structural element that contributes to the molecule's rigidity and stability. Such rings are often found in natural products and bioactive compounds, where they play crucial roles in determining biological activity. The integration of a cyclopentane ring with other functional groups opens up possibilities for exploring novel pharmacophores or designing molecules with enhanced bioavailability.

Moreover, the carboxylic acid group at position 1 introduces acidic properties to the molecule, which can be exploited in various chemical reactions such as esterification or amidation. These reactions are fundamental in organic synthesis and are often employed to modify the physical and chemical properties of molecules for specific applications.

Recent research has also focused on the development of efficient synthetic routes for constructing such complex molecules. For example, methodologies involving transition metal-catalyzed cross-coupling reactions have been explored to assemble multi-functionalized compounds like this one. These approaches not only enhance synthetic efficiency but also enable access to a broader range of molecular architectures.

In summary, 1-{(9H-fluorenemethoxycarbonyl)amino}-3-methoxypropanamide cyclopentane carboxylic acid (CAS No: 2172203-12-0) is a multifaceted compound with significant potential in organic synthesis, materials science, and pharmaceutical research. Its unique combination of functional groups and structural features positions it as an important building block for developing advanced materials and bioactive compounds. As research continues to uncover new applications and synthetic strategies for such molecules, their role in driving innovation across various scientific disciplines will undoubtedly grow.